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Compound of Interest

Compound Name: Pamicogrel

Cat. No.: B1678367 Get Quote

Note: The initial request specified "Pamicogrel." However, extensive searches yielded no

information on a compound with this name. Based on the context of the request for a platelet

aggregation assay protocol, it is highly probable that this was a typographical error and the

intended compound was Clopidogrel, a widely studied antiplatelet medication. The following

application notes and protocols are therefore based on Clopidogrel.

Introduction
Clopidogrel is an antiplatelet agent that is used to prevent blood clots in various cardiovascular

diseases.[1] It is a prodrug, meaning it is metabolized in the liver to its active form, which then

irreversibly inhibits the P2Y12 subtype of ADP receptor on the platelet surface.[1][2] This

inhibition prevents ADP-mediated activation of the glycoprotein GPIIb/IIIa complex, which is

crucial for platelet aggregation.[1] These application notes provide a detailed protocol for

assessing the in vitro efficacy of antiplatelet agents like Clopidogrel using light transmission

aggregometry (LTA).

Mechanism of Action of Clopidogrel
Clopidogrel, after its conversion to an active thiol metabolite, specifically and irreversibly binds

to the P2Y12 receptor on platelets.[1][2] This action blocks the binding of adenosine

diphosphate (ADP), a key agonist in platelet activation. The downstream signaling cascade,
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which leads to platelet shape change and aggregation, is thus inhibited for the entire lifespan of

the platelet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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